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Compound of Interest

Compound Name: Bullatantriol

Cat. No.: B583260 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bullatantriol is a naturally occurring sesquiterpenoid that has been isolated from various

species of the genus Homalomena, particularly from the roots and rhizomes of Homalomena

aromatica and Homalomena occulta.[1][2] As a member of the diverse class of

sesquiterpenoids, Bullatantriol possesses a complex carbobicyclic structure. This guide

provides a comprehensive overview of the known physical and chemical properties of

Bullatantriol, its potential biological activities based on related compounds, and detailed

experimental protocols relevant to its study.

Physical and Chemical Properties
The physical and chemical properties of Bullatantriol are summarized in the table below.

These data are compiled from various sources and represent the current state of knowledge.
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Property Value Source

Molecular Formula C₁₅H₂₈O₃ --INVALID-LINK--

Molecular Weight 256.38 g/mol --INVALID-LINK--

IUPAC Name

(1R,3aR,4R,7S,7aR)-1-(2-

hydroxy-2-methylpropyl)-3a,7-

dimethyloctahydro-1H-indene-

4,7-diol

--INVALID-LINK--

CAS Number 99933-32-1 --INVALID-LINK--

Appearance
Not explicitly reported, likely a

colorless oil or solid

Inferred from related

compounds

Melting Point Not experimentally determined

Boiling Point Not experimentally determined

Solubility

Not experimentally determined,

likely soluble in organic

solvents like methanol,

ethanol, and chloroform

Inferred from isolation

protocols

Optical Rotation Not available

Spectral Data
¹H-NMR Spectroscopy (CDCl₃, 400 MHz): The proton NMR spectrum of Bullatantriol would

be expected to show characteristic signals for its methyl groups, methylene protons, and

protons attached to hydroxyl-bearing carbons.

¹³C-NMR Spectroscopy (CDCl₃, 100 MHz): The carbon NMR spectrum would display 15

distinct signals corresponding to the carbon skeleton of the molecule.

Mass Spectrometry (MS): High-resolution mass spectrometry would confirm the elemental

composition of C₁₅H₂₈O₃.

Infrared (IR) Spectroscopy: The IR spectrum would be characterized by a broad absorption

band in the region of 3200-3600 cm⁻¹ due to the O-H stretching vibrations of the hydroxyl
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groups.

Biological Activity and Signaling Pathways
While direct studies on the biological activity of Bullatantriol are limited, research on other

sesquiterpenoids isolated from Homalomena species suggests potential anti-inflammatory and

cytotoxic properties.

Anti-inflammatory Activity
Several sesquiterpenoids from Homalomena occulta have been shown to inhibit the production

of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.[3]

This inhibition of NO production is a hallmark of anti-inflammatory activity. The overproduction

of NO by inducible nitric oxide synthase (iNOS) is a key event in the inflammatory process.

Proposed Signaling Pathway: Inhibition of NF-κB

A plausible mechanism for the anti-inflammatory effect of Bullatantriol and related

sesquiterpenoids is the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.

NF-κB is a crucial transcription factor that regulates the expression of many pro-inflammatory

genes, including iNOS and cyclooxygenase-2 (COX-2).[4][5]

In unstimulated cells, NF-κB is sequestered in the cytoplasm by its inhibitory protein, IκB. Upon

stimulation by inflammatory signals like LPS, the IκB kinase (IKK) complex is activated, leading

to the phosphorylation and subsequent degradation of IκB. This frees NF-κB to translocate to

the nucleus and activate the transcription of target genes. Bullatantriol may interfere with this

pathway, possibly by inhibiting IKK activation or IκB degradation, thereby preventing NF-κB

activation and subsequent expression of iNOS and COX-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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